Cas no 111319-85-8 ((5aS,9aS,9bS)-9b-hydroxy-6,6,9a-trimethyl-5,5a,6,7,8,9,9a,9b-octahydronaphtho[1,2-c]furan-3(1H)-one)

(5aS,9aS,9bS)-9b-hydroxy-6,6,9a-trimethyl-5,5a,6,7,8,9,9a,9b-octahydronaphtho[1,2-c]furan-3(1H)-one structure
111319-85-8 structure
Product Name:(5aS,9aS,9bS)-9b-hydroxy-6,6,9a-trimethyl-5,5a,6,7,8,9,9a,9b-octahydronaphtho[1,2-c]furan-3(1H)-one
CAS No:111319-85-8
MF:C15H22O3
MW:250.333384990692
CID:1203071
PubChem ID:183258
Update Time:2025-04-20

(5aS,9aS,9bS)-9b-hydroxy-6,6,9a-trimethyl-5,5a,6,7,8,9,9a,9b-octahydronaphtho[1,2-c]furan-3(1H)-one Chemical and Physical Properties

Names and Identifiers

    • (5aS,9aS,9bS)-9b-hydroxy-6,6,9a-trimethyl-5,5a,6,7,8,9,9a,9b-octahydronaphtho[1,2-c]furan-3(1H)-one
    • (5aS,9aS,9bS)-9b-hydroxy-6,6,9a-trimethyl-1,5,5a,7,8,9-hexahydrobenzo[e][2]benzofuran-3-one
    • 9alpha-hydroxycinnamolide
    • DTXSID80912112
    • 9b-Hydroxy-6,6,9a-trimethyl-5,5a,6,7,8,9,9a,9b-octahydronaphtho[1,2-c]furan-3(1H)-one
    • 111319-85-8
    • Inchi: 1S/C15H22O3/c1-13(2)7-4-8-14(3)11(13)6-5-10-12(16)18-9-15(10,14)17/h5,11,17H,4,6-9H2,1-3H3/t11-,14-,15+/m0/s1
    • InChI Key: OWEYHFSUROKINF-TUKIKUTGSA-N
    • SMILES: O[C@]12COC(C1=CC[C@H]1C(C)(C)CCC[C@@]12C)=O

Computed Properties

  • Exact Mass: 250.15696
  • Monoisotopic Mass: 250.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

(5aS,9aS,9bS)-9b-hydroxy-6,6,9a-trimethyl-5,5a,6,7,8,9,9a,9b-octahydronaphtho[1,2-c]furan-3(1H)-one Related Literature

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